Cas no 76099-37-1 (6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-)

• Product Name: 6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
• CAS No: 76099-37-1
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 567845
• PubChem ID: 3059104
• Update Time: 2025-04-19

6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl- Chemical and Physical Properties

Names and Identifiers

• 6,9-Epoxy-5H,9H-imidazo[2,1-c][1,4]oxazepine,6,7-dihydro-9-phenyl-
• 6,7-dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo <2,1-c> <1,4> oxazepine
• 6,7-Dihydro-9-phenyl-6,9-epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine
• 9-Phenyl-6,7-dihydro-5H,9H-6,9-epoxyimidazo[2,1-c][1,4]oxazepine
• DTXSID30997459
• 6,9-Epoxy-5H,9H-imidazo(2,1-c)(1,4)oxazepine, 6,7-dihydro-9-phenyl-
• BRN 5552541
• 76099-37-1

• Inchi： 1S/C13H12N2O2/c1-2-4-10(5-3-1)13-12-14-6-7-15(12)8-11(17-13)9-16-13/h1-7,11H,8-9H2
• InChI Key： RILZOIHQTKCTEH-UHFFFAOYSA-N
• SMILES： O1C2COC1(C1C=CC=CC=1)C1=NC=CN1C2

Computed Properties

• Exact Mass: 228.09
• Monoisotopic Mass: 228.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.3Ų

Experimental Properties

• Density: 1.41
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 226.5°C
• Refractive Index: 1.701